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Compound of Interest

Compound Name:
N-Boc-2-(3-bromophenyl)-2-

hydroxyethanamine

CAS No.: 910309-46-5

Cat. No.: B2501506

Get Quote

Executive Summary
N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine (CAS: 1423037-44-8 / Analogous

derivatives) is a halogenated, Boc-protected amino alcohol intermediate. Proper disposal is

strictly regulated due to its organobromide content.

Immediate Action Directive:

DO NOT dispose of down the drain.

DO NOT mix with general non-halogenated organic waste (e.g., pure acetone/ethanol waste

streams).[1]

DO NOT autoclave (Boc-group thermal instability).

CLASSIFICATION:Halogenated Organic Waste.
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To ensure safe handling, researchers must understand the chemical moiety driving the disposal

requirements.[1]

Moiety Hazard Characteristic Impact on Disposal

Aryl Bromide (Ar-Br)

Halogenated Organic.

Combustion generates acidic

gases (HBr) and potential

dioxins if not incinerated at

high temperatures (>1100°C).

MANDATORY

SEGREGATION: Must be

routed to halogen-specific

incineration streams.

contaminating non-

halogenated streams can

result in regulatory fines and

facility shutdowns.

N-Boc Group (t-

Butyloxycarbonyl)

Acid/Thermal Labile.

Decomposes to release

isobutylene (flammable gas)

and CO₂ upon contact with

strong acids or high heat.

NO AUTOCLAVING: Never

autoclave waste containing

this compound. Avoid mixing

with acidic waste streams

(e.g., Nitric/Sulfuric acid waste)

to prevent

pressurization/explosion.[1]

Hydroxyl/Amine
Polar/Basic. Potential skin and

eye irritant.

PPE: Standard nitrile gloves

are generally effective, but

double-gloving is

recommended during spill

cleanup.[1]

Waste Segregation Logic (Decision Tree)
The following logic flow dictates the segregation path. This protocol prevents the contamination

of cheaper, non-halogenated waste streams.[1][2]
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Waste Generation:
N-Boc-2-(3-bromophenyl)-2-hydroxyethanamine

Physical State?

Solid Waste
(Powder, Filter Cake, Contaminated PPE)

Solid

Liquid Waste
(Mother Liquor, Rinsate)

Solution

BIN: HALOGENATED SOLIDS
(Label: Contains Organobromides)

Double Bag & Tag

Solvent Composition?

BIN: HALOGENATED SOLVENTS
(DCM, Chloroform, or >1% Halogen solute)

DCM/Chloroform Base EtOAc/MeOH Base
(Contaminated with Br-compound)

STOP: DO NOT USE
Non-Halogenated Bin

Strictly Forbidden

Click to download full resolution via product page

Figure 1: Decision matrix for waste segregation. Note that even if the solvent is non-

halogenated (e.g., Ethyl Acetate), the presence of the brominated solute necessitates disposal

in the Halogenated stream.[1]

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagent, filter paper, contaminated gloves, silica gel from columns.[1]

Containment: Place the solid material into a clear polyethylene bag (minimum 2 mil

thickness).
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Secondary Containment: Place the first bag inside a second bag (Double-Bagging) or a

wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: Write out the full name. Do not use abbreviations like "Boc-amine."

Constituents: List "Organobromide compound" clearly.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Storage: Store in the Halogenated Solids waste drum.

Caution: Ensure the drum does not contain strong acids (Sulfuric/Nitric) to prevent Boc-

decomposition.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Filtrates from recrystallization, reaction mixtures.[1]

pH Check: Ensure the solution is Neutral (pH 6-8).

Why? If the solution is acidic (e.g., from an acid workup), neutralize it with Sodium

Bicarbonate before bottling.[1] Acidic waste can degrade the Boc group, generating gas

and pressurizing the waste container.[1]

Solvent Compatibility:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the "Halogenated

Solvent" carboy.

If dissolved in Ethyl Acetate, Methanol, or Hexanes: Although these solvents are non-

halogenated, the solute contains bromine.[1] Therefore, you must dispose of this mixture

in the Halogenated Solvent carboy.

Container: Use approved HDPE or Glass solvent waste carboys (e.g., Justrite Safety Cans).

[1]
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Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Spill Contingency Plan
In the event of a benchtop spill, follow this self-validating cleanup workflow.

1. Assess Volume & Risk
(<100g: Lab Clean / >100g: EHS)

2. Don PPE
(Nitrile Gloves x2, Goggles, Lab Coat)

3. Containment
(Cover with absorbent pads/vermiculite)

4. Decontamination
(Sweep -> Soap/Water Wash)

5. Disposal
(All waste -> Halogenated Solid Bin)

Click to download full resolution via product page

Figure 2: Spill response workflow. Note that all cleanup materials (paper towels, gloves)

become halogenated hazardous waste.[1]

Specific Cleanup Steps:

Isolate: Alert nearby personnel.

Solids: Gently sweep up powder using a brush and dustpan to minimize dust generation. Do

not use a vacuum cleaner unless it is HEPA-rated and explosion-proof.

Liquids: Absorb with vermiculite or polypropylene pads.

Surface Wash: Wipe the area with a soap and water solution.[3] Do not use bleach, as it may

react with amine residues.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.osha.gov%2Flaws-regs%2Fregulations%2Fstandardnumber%2F1910%2F1910.1450
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/product/b2501506?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://bg.cpachem.com/msds?num=SB8810&dnl=sd_-_Triethylamine_%5BCAS_121-44-8%5D_%28SB8810%29_%28EU%29.pdf
https://www.benchchem.com/product/b2501506/docs#n-boc-2-3-bromophenyl-2-hydroxyethanamine-proper-disposal-handling-procedures
https://www.benchchem.com/product/b2501506/docs#n-boc-2-3-bromophenyl-2-hydroxyethanamine-proper-disposal-handling-procedures
https://www.benchchem.com/product/b2501506/docs#n-boc-2-3-bromophenyl-2-hydroxyethanamine-proper-disposal-handling-procedures
https://www.benchchem.com/product/b2501506/docs#n-boc-2-3-bromophenyl-2-hydroxyethanamine-proper-disposal-handling-procedures
https://www.benchchem.com/product/b2501506?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2501506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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